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Compound of Interest

Compound Name: Euphol

Cat. No.: B1671784 Get Quote

Euphol, a tetracyclic triterpene alcohol, is a significant secondary metabolite predominantly

found in the latex of various plants belonging to the Euphorbiaceae family. This document

provides an in-depth overview of its chemical structure, physicochemical characteristics, and

relevant experimental methodologies, tailored for researchers, scientists, and professionals in

the field of drug development.

Chemical Structure and Identification
Euphol is characterized by a tetracyclic dammarane skeleton. Its chemical identity is precisely

defined by several key identifiers, which are crucial for its unambiguous identification in

scientific literature and databases.
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Identifier Value

IUPAC Name

(3S,4R,5R,8S,9S,10R,13R,14R,17R)-4,14-

dimethyl-17-[(2R)-6-methylhept-5-en-2-

yl]-7,8,9,11,12,13,15,16-octahydro-6H-

cyclopenta[a]phenanthren-3-ol

SMILES String

C--INVALID-LINK--

[C@H]1CC[C@@]2([C@H]1--INVALID-LINK--

C)C

InChI Key

InChI=1S/C30H50O/c1-20(2)10-9-11-21(3)22-

12-15-30(8)23(22)13-14-25-28(6)18-

24(31)26(4)27(28)16-17-29(25,30)7/h10,21-

24,26-27,31H,9,11-18H2,1-

8H3/t21-,22+,23-,24+,26-,27+,28-,29-,30+/m1/s

1

Molecular Formula C30H50O

CAS Number 514-47-6

Physicochemical Properties
The physicochemical properties of euphol are fundamental to understanding its behavior in

biological systems and for the design of potential therapeutic applications. The following table

summarizes its key properties.
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Property Value Notes

Molecular Weight 426.72 g/mol

Appearance White crystalline solid

Melting Point 115-116 °C Experimentally determined.

Boiling Point 481.5 ± 14.0 °C Predicted value.

Solubility
Insoluble in water; Soluble in

chloroform.
Experimentally observed.

Octanol-Water Partition

Coefficient (logP)
7.6

Predicted value, indicating

high lipophilicity.

Experimental Protocols
Determination of Melting Point
The melting point of euphol is a critical parameter for its identification and purity assessment. A

standard and widely used method for its determination is the capillary melting point technique.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:

Sample Preparation: A small amount of purified euphol is finely ground into a powder using

a mortar and pestle.

Capillary Loading: The open end of a capillary tube is tapped into the powdered sample,

packing a small amount (2-3 mm in height) into the sealed end.
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Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.

Heating and Observation: The sample is heated at a controlled rate. The temperature at

which the solid begins to melt (onset) and the temperature at which the last crystal

disappears (liquefaction) are recorded as the melting point range. For a pure substance like

euphol, this range is typically narrow.

Qualitative Solubility Assessment
The solubility of euphol in different solvents provides insight into its polarity and is crucial for

developing formulation strategies.

Materials:

Purified euphol

Test tubes

Vortex mixer

Solvents: Distilled water, Chloroform

Procedure:

Sample Dispensing: Approximately 1-2 mg of euphol is placed into separate test tubes.

Solvent Addition: To each test tube, 1 mL of the respective solvent (distilled water,

chloroform) is added.

Mixing: The test tubes are agitated using a vortex mixer for 30 seconds to facilitate

dissolution.

Observation: The samples are visually inspected for the presence of undissolved solid. The

solubility is qualitatively described as "soluble" if no solid particles are visible, or "insoluble" if

the solid remains suspended or settled.

Illustrative Diagrams
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Conceptual Workflow for Euphol Isolation
The following diagram illustrates a general workflow for the isolation and purification of euphol
from a plant source, such as Euphorbia latex.
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Extraction & Partitioning

Chromatographic Purification

Plant Material (Latex)

Solvent Extraction
(e.g., Methanol)

Crude Extract

Solvent Partitioning
(e.g., Hexane/Water)

Hexane Fraction
(Lipophilic)

Column Chromatography
(Silica Gel)

Fraction Collection

TLC Analysis

Pooling of Euphol-rich Fractions

Recrystallization

Purified Euphol
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Euphol Chemical Structure
(Tetracyclic Triterpene)

High Lipophilicity

 influences

Low Aqueous Solubility

 leads to

High Membrane Permeability

 suggests

Biological Activity
(e.g., Anti-inflammatory)

 impacts formulation  enables
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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